Cas no 1384812-88-7 (2-chloro-N-{1-[(methylcarbamoyl)methyl]-1H-indol-6-yl}pyridine-3-carboxamide)

• Product Name: 2-chloro-N-{1-[(methylcarbamoyl)methyl]-1H-indol-6-yl}pyridine-3-carboxamide
• CAS No: 1384812-88-7
• MF: C₁₇H₁₅ClN₄O₂
• MW: 342.7796022892
• CID: 5957746
• PubChem ID: 72114544
• Update Time: 2025-07-16

2-chloro-N-{1-[(methylcarbamoyl)methyl]-1H-indol-6-yl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1303027233
• 2-chloro-N-{1-[(methylcarbamoyl)methyl]-1H-indol-6-yl}pyridine-3-carboxamide
• EN300-26599893
• 2-chloro-N-[1-[2-(methylamino)-2-oxoethyl]indol-6-yl]pyridine-3-carboxamide
• AKOS033240893
• 1384812-88-7

• Inchi： 1S/C17H15ClN4O2/c1-19-15(23)10-22-8-6-11-4-5-12(9-14(11)22)21-17(24)13-3-2-7-20-16(13)18/h2-9H,10H2,1H3,(H,19,23)(H,21,24)
• InChI Key： NXRUBNCRJGUVME-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NC1C=CC2C=CN(CC(NC)=O)C=2C=1)=O

Computed Properties

• Exact Mass: 342.0883534g/mol
• Monoisotopic Mass: 342.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76Ų

Additional information on 2-chloro-N-{1-[(methylcarbamoyl)methyl]-1H-indol-6-yl}pyridine-3-carboxamide

Introduction to 2-chloro-N-{1-[(methylcarbamoyl)methyl]-1H-indol-6-yl}pyridine-3-carboxamide (CAS No. 1384812-88-7)

2-chloro-N-{1-[(methylcarbamoyl)methyl]-1H-indol-6-yl}pyridine-3-carboxamide, identified by its CAS number 1384812-88-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its indole and pyridine moieties, positions it as a potential candidate for various therapeutic applications.

The molecular structure of 2-chloro-N-{1-[(methylcarbamoyl)methyl]-1H-indol-6-yl}pyridine-3-carboxamide consists of a pyridine ring substituted with a chloro group at the 2-position and an indole ring linked through a nitrogen atom. The presence of a methylcarbamoyl group further enhances its structural diversity, contributing to its unique chemical and biological properties. This intricate arrangement of functional groups makes the compound an attractive scaffold for medicinal chemists seeking to develop novel pharmacological agents.

In recent years, there has been a growing interest in indole derivatives due to their wide range of biological activities. Indole compounds are known for their role in various physiological processes and have been extensively studied for their potential in treating diseases such as cancer, inflammation, and neurological disorders. The incorporation of a pyridine moiety into the indole framework often enhances the pharmacological properties of these compounds, leading to improved binding affinity and selectivity towards target enzymes and receptors.

The synthesis of 2-chloro-N-{1-[(methylcarbamoyl)methyl]-1H-indol-6-yl}pyridine-3-carboxamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The chlorination step at the pyridine ring is particularly critical, as it determines the reactivity of the molecule in subsequent synthetic transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the indole-pyridine core, highlighting the compound's synthetic complexity.

One of the most compelling aspects of this compound is its potential therapeutic applications. Preclinical studies have demonstrated that derivatives of indole-pyridine structures exhibit significant activity against various disease targets. For instance, some analogs have shown promise in inhibiting kinases involved in cancer cell proliferation. The presence of the methylcarbamoyl group in 2-chloro-N-{1-[(methylcarbamoyl)methyl]-1H-indol-6-yl}pyridine-3-carboxamide may contribute to its ability to modulate these kinases by interacting with specific amino acid residues in the active site.

The pharmacokinetic properties of this compound are also under investigation. Understanding how the body processes and eliminates a drug is crucial for determining its efficacy and safety. Preliminary studies suggest that 2-chloro-N-{1-[(methylcarbamoyl)methyl]-1H-indol-6-yl}pyridine-3-carboxamide exhibits moderate solubility in water, which could influence its absorption and distribution within the body. Further research is needed to optimize its pharmacokinetic profile for clinical applications.

In addition to its biological activity, the chemical stability of 2-chloro-N-{1-[(methylcarbamoyl)methyl]-1H-indol-6-yl}pyridine-3-carboxamide is a critical factor in its development as a pharmaceutical agent. Stability studies have shown that the compound remains intact under various storage conditions, suggesting its potential for long-term use in both research and clinical settings. However, further investigations are required to assess its degradation pathways and identify any potential impurities that could affect its performance.

The synthesis and characterization of this compound have also contributed to advancements in synthetic organic chemistry. The development of efficient synthetic routes has not only facilitated access to this molecule but has also provided insights into new methodologies for constructing complex heterocyclic systems. These methodologies are likely to be applicable in other areas of drug discovery, further enhancing our ability to develop novel therapeutics.

The future prospects for 2-chloro-N-{1-[(methylcarbamoyl)methyl]-1H-indol-6-yl}pyridine-3-carboxamide are promising, with ongoing research aimed at identifying new biological activities and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these developments, bringing this compound closer to clinical application. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.